Cas no 1250156-40-1 (1-(3-METHYLPYRIDIN-2-YL)BUTAN-1-AMINE)

• Product Name: 1-(3-METHYLPYRIDIN-2-YL)BUTAN-1-AMINE
• CAS No: 1250156-40-1
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• CID: 5590953
• PubChem ID: 61716370
• Update Time: 2025-05-23

1-(3-METHYLPYRIDIN-2-YL)BUTAN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• 1-(3-METHYLPYRIDIN-2-YL)BUTAN-1-AMINE
• 2-Pyridinemethanamine, 3-methyl-α-propyl-
• AKOS010985407
• 1250156-40-1
• N13874

• Inchi： 1S/C10H16N2/c1-3-5-9(11)10-8(2)6-4-7-12-10/h4,6-7,9H,3,5,11H2,1-2H3
• InChI Key： WGXKOFUCZSBSMJ-UHFFFAOYSA-N
• SMILES： C(C1=NC=CC=C1C)(N)CCC

Computed Properties

• Exact Mass: 164.131348519g/mol
• Monoisotopic Mass: 164.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 0.970±0.06 g/cm3(Predicted)
• Boiling Point: 258.9±25.0 °C(Predicted)
• pka: 9.11±0.50(Predicted)

Additional information on 1-(3-METHYLPYRIDIN-2-YL)BUTAN-1-AMINE

1-(3-METHYLPYRIDIN-2-YL)BUTAN-1-AMINE

1-(3-METHYLPYRIDIN-2-YL)BUTAN-1-AMINE is a versatile organic compound with the CAS number 1250156-40-1. This compound belongs to the class of amines and is characterized by its unique structure, which combines a butanamine moiety with a substituted pyridine ring. The presence of the methyl group at the 3-position of the pyridine ring adds to its chemical complexity and functional diversity. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The synthesis of 1-(3-METHYLPYRIDIN-2-YL)BUTAN-1-AMINE typically involves multi-step organic reactions, often utilizing coupling agents or reductive amination techniques. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent advancements in catalytic methods have further enhanced the efficiency of its production, making it more accessible for large-scale applications.

One of the most promising areas of research involving 1-(3-METHYLPYRIDIN-2-YL)BUTAN-1-AMINE is its application in drug discovery. The compound's ability to act as a ligand in metalloenzyme inhibition has been extensively studied. For instance, studies have shown that it can effectively bind to certain zinc-containing enzymes, potentially inhibiting their activity and offering therapeutic benefits in conditions such as cancer and neurodegenerative diseases.

In addition to its pharmaceutical applications, 1-(3-METHYLPYRIDIN-2-YL)BUTAN-1-AMINE has also been investigated for its role in agrochemicals. Its ability to modulate plant growth hormones has led to its consideration as a potential bio-stimulant for crops. Recent field trials have demonstrated improved yield and stress tolerance in various agricultural settings, highlighting its potential as an eco-friendly alternative to traditional chemical fertilizers.

The chemical properties of 1-(3-METHYLPYRIDIN-2-YL)BUTAN-1-AMINE make it an attractive candidate for materials science applications as well. Its ability to form stable complexes with metal ions has been leveraged in the development of novel coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and stability, making them ideal for gas storage and catalytic applications.

From a structural perspective, 1-(3-METHYLPYRIDIN-2-YL)BUTAN-1-AMINE exhibits a fascinating balance between rigidity and flexibility. The pyridine ring provides aromatic stability, while the butanamine chain introduces a degree of conformational flexibility. This unique combination allows the compound to adapt to various molecular environments, enhancing its versatility across different applications.

Recent computational studies have shed light on the electronic properties of 1-(3-METHYLPYRIDIN-2-YL)BUTAN-1-AMINE, revealing its potential as a candidate for organic electronics. Its ability to undergo redox reactions under mild conditions suggests its suitability for use in organic photovoltaic devices and batteries. Researchers are actively exploring these possibilities, with several promising prototypes already reported in scientific literature.

The environmental impact of 1-(3-METHYLPYRIDIN-2-YL)BUTAN-1-AMINE has also been a topic of interest. Studies indicate that it is biodegradable under aerobic conditions, making it an environmentally friendly option for industrial applications. Its low toxicity profile further adds to its appeal as a sustainable chemical solution.

In conclusion, 1-(3-METHYLPYRIDIN-2-YL)BUTAN-1-AMINE is a multifaceted compound with immense potential across various scientific domains. Its unique structure, coupled with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in future technological innovations. As ongoing studies continue to uncover new facets of this compound, its role in advancing science and technology is expected to grow significantly.